Cas no 95268-62-5 (2-Butanone,3,3'-(1,4-butanediyldiimino)bis[3-methyl-, 2,2'-dioxime)

• Product Name: 2-Butanone,3,3'-(1,4-butanediyldiimino)bis[3-methyl-, 2,2'-dioxime
• CAS No: 95268-62-5
• MF: C₁₄H₃₀N₄O₂
• MW: 286.413603305817
• CID: 805775
• PubChem ID: 3086414
• Update Time: 2025-04-19

2-Butanone,3,3'-(1,4-butanediyldiimino)bis[3-methyl-, 2,2'-dioxime Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[3-[4-[[(3E)-3-hydroxyimino-2-methylbutan-2-yl]amino]butylamino]-3-methylbutan-2-ylidene]hydroxylamine
• UPENAZIME
• Q27269709
• 95268-62-5
• Upenazime [INN:BAN]
• 3,3'-(Tetramethylenedimino)bis(3-methyl-2-butanone)dioxime
• 2-Butanone,3,3'-(1,4-butanediyldiimino)bis[3-methyl-, 2,2'-dioxime

• Inchi： 1S/C14H30N4O2/c1-11(17-19)13(3,4)15-9-7-8-10-16-14(5,6)12(2)18-20/h15-16,19-20H,7-10H2,1-6H3
• InChI Key： HOZDZMALDHKOFZ-UHFFFAOYSA-N
• SMILES： ON=C(C)C(C)(C)NCCCCNC(C(C)=NO)(C)C

Computed Properties

• Exact Mass: 286.236876
• Monoisotopic Mass: 286.236876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.03
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.496